![molecular formula C24H37O4- B1259114 7alpha-Hydroxy-3-oxo-5beta-cholan-24-oate](/img/structure/B1259114.png)
7alpha-Hydroxy-3-oxo-5beta-cholan-24-oate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7alpha-hydroxy-3-oxo-5beta-cholan-24-oate is a bile acid anion that is the conjugate base of 7alpha-hydroxy-3-oxo-5beta-cholan-24-oic acid, obtained by deprotonation of the carboxy group; major species at pH 7.3. It is a conjugate base of a 7alpha-hydroxy-3-oxo-5beta-cholan-24-oic acid.
Scientific Research Applications
Role in Fetal Development and Retinal Function
Recent research emphasizes the biological activities of oxysterols beyond their traditional view as mere cholesterol metabolites. These compounds, including derivatives similar to 7alpha-Hydroxy-3-oxo-5beta-cholan-24-oate, play a significant role in morphogenesis during fetal development and in the metabolism of photooxidation products of cholesterol in the retina. For example, a study by Javitt (2007) highlights the importance of oxysterols in fetal development and the detoxification of oxidation products of cholesterol, shifting focus from their ligand-binding activity to their effects on biological processes during fetal development and aging Javitt, 2007.
Implications in Neurological Diseases
Oxysterols have been increasingly associated with neurological diseases, including Alzheimer's disease (AD). Their involvement in cholesterol metabolism in the brain suggests a major role in neuronal functioning and development. Excess cholesterol is converted into more hydrophilic metabolites like oxysterols for maintenance of brain cholesterol homeostasis. Gamba et al. (2021) discuss the controversial role of 24-S-hydroxycholesterol, a compound related to 7alpha-Hydroxy-3-oxo-5beta-cholan-24-oate, in AD pathogenesis. They highlight its potential neuroprotective effects against AD progression, despite its association with neuroinflammation and cell death, underscoring the complexity of oxysterols' roles in neurological conditions Gamba et al., 2021.
properties
Product Name |
7alpha-Hydroxy-3-oxo-5beta-cholan-24-oate |
---|---|
Molecular Formula |
C24H37O4- |
Molecular Weight |
389.5 g/mol |
IUPAC Name |
(4R)-4-[(5R,7R,8R,9S,10S,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
InChI |
InChI=1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-15,17-20,22,26H,4-13H2,1-3H3,(H,27,28)/p-1/t14-,15+,17-,18+,19+,20-,22+,23+,24-/m1/s1 |
InChI Key |
KNVADAPHVNKTEP-CIGXQKLNSA-M |
Isomeric SMILES |
C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CCC(=O)C4)C)O)C |
Canonical SMILES |
CC(CCC(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(=O)C4)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.